3-Amino-1-phenylbut-2-en-1-one

• Molecular Formula: C10H11NO
• Molecular Weight: 161.2 g/mol
• IUPAC Name: 3-amino-1-phenylbut-2-en-1-one
• InChI: InChI=1S/C10H11NO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-7H,11H2,1H3
• InChI Key: GHPWHAXKMNDINZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=CC=C1)N
• synonyms: 3-amino-1-phenyl-2-buten-1-one

Description

3-Amino-1-phenylbut-2-en-1-one, also known as 3-Amino-1-phenylbut-2-en-1-one, is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 200 ml of methanol, 50 ml of concentrated aqueous ammonium hydroxide and 50 g of 1-phenyl-1,3-butanedione (same as benzoylacetone) was stirred at ambient temperature for 22 hours after which time a tlc analysis (ether/silica gel) indicated very little remaining starting material. Some white solid 1-methyl-3-phenyl-3-oxo-1-propenamine had crystallized from the pale yellow solution. The mixture was concentrated on a rotary evaporator to dryness to yield 1-methyl-3-phenyl-3-oxo-1-propenamine as a yellow solid. To the yellow solid was added 75 ml of dimethylformamide and 25 g of methyl propiolate (same as methyl 2-propynoate) and the resulting mixture was refluxed for 10 hours, and concentrated on a rotary evaporator. The remaining solid was recrystallized from isopropyl alcohol and dried at 90°-95° C. to yield 29.6 g of 5-benzoyl-6-methyl-2(1H)-pyridinone, m.p. 185°-187° C. The mother liquor from the above recrystallization was concentrated on a rotary evaporator to yield another 6 g of the product.